N-(2-(dimethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-2-oxochromene-3-carboxamide;hydrochloride
• InChI: InChI=1S/C22H21N3O3S.ClH/c1-14-8-9-17-19(12-14)29-22(23-17)25(11-10-24(2)3)20(26)16-13-15-6-4-5-7-18(15)28-21(16)27;/h4-9,12-13H,10-11H2,1-3H3;1H
• InChI Key: QXPCISSZUKVNSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CCN(C)C)C(=O)C3=CC4=CC=CC=C4OC3=O.Cl
• Molecular Formula: C22H22ClN3O3S
• Molecular Weight: 443.9 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C22H22ClN3O3S and its molecular weight is 443.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Transformations

The synthesis of related carboxamide derivatives and their transformation into molecules with potential biological activity have been a focal point of research. Studies have shown methods for creating these derivatives and exploring their chemical properties. For example, derivatives of benzo[b][1,6]naphthyridines and benzothiophenes have been synthesized, demonstrating the versatility of similar chemical scaffolds in producing a range of compounds with varied substituents. These compounds were evaluated for their cytotoxicity against various cancer cell lines, with some showing potent activity (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003; Bialy & Gouda, 2011).

Additionally, transformations leading to the synthesis of novel compounds such as benzodifuranyls, triazines, oxadiazepines, and thiazolopyrimidines have been explored. These processes involve reactions of intermediate compounds with various reagents to create molecules with potential anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Evaluation

The synthesized compounds have been subjected to various biological evaluations to determine their therapeutic potential. For instance, certain derivatives exhibited promising anticancer activities in vivo, highlighting the compound's potential as a lead for the development of new cancer treatments. The antitumor and antioxidant activities of synthesized products have also been evaluated, with several compounds showing promising results (Deady, Rogers, Zhuang, Baguley, & Denny, 2005).

Furthermore, compounds derived from similar chemical frameworks have been tested for their antimicrobial activity, indicating a broad spectrum of biological applications beyond anticancer activity. The synthesis and evaluation of thiazolidinone derivatives, for example, revealed antimicrobial potential against various bacterial and fungal strains (Patel, Kumari, & Patel, 2012).